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Compound of Interest

Compound Name: Propylene glycol diacetate

Cat. No.: B174932

This technical guide provides an in-depth analysis of the safety data for propylene glycol
diacetate, tailored for researchers, scientists, and professionals in drug development. Below,
you will find a comprehensive summary of its properties, toxicological profile, and safe handling
procedures, presented in a format designed for easy reference and integration into laboratory
protocols.

Section 1: Physical and Chemical Properties

Propylene glycol diacetate is a colorless liquid with a mild, fruity odor.[1] It is valued in
various applications for its solvent properties.[2][3] Understanding its physical and chemical
characteristics is fundamental to its safe handling and use in experimental settings.
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Property Value Source
CAS Number 623-84-7 [4]
Molecular Formula C7H1204 [2]
Molecular Weight 160.17 g/mol [5]
Boiling Point 190-191 °C [6]
Melting Point -31°C [6]
Flash Point 83.89 °Cto 121 °C [21[7]
Autoignition Temperature 431 °C [6]
Density 1.05 g/mL at 25 °C [8]
Vapor Pressure <1 hPaat 20 °C [1]
Solubility in Water 90 g/L [1]
LogP (Octanol/water partition

coefficient) 08 o]
Explosive Limits 2.8-12.7% (V) [1]

Section 2: Toxicological Data

The toxicological profile of propylene glycol diacetate indicates a low level of acute toxicity.
However, adherence to safety protocols is essential to minimize any potential risks in a
laboratory environment.
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Toxicological

. Result Species Method Source
Endpoint
Acute Oral ) -
o 13530 mg/kg Rabbit Not Specified [1]
Toxicity (LD50)
Acute Dermal ] OECD Test
o > 2,000 mg/kg Rabbit o 9]
Toxicity (LD50) Guideline 402
Acute
Intraperitoneal 1,480.5 mg/kg Rat Not Specified [9]
Toxicity (LD50)
Skin
: i o : OECD Test
Corrosion/Irritatio  No skin irritation Rabbit o 9]
Guideline 404
n
Serious Eye o ] OECD Test
o No eye irritation Rabbit o [9][10]
Damage/Irritation Guideline 405
Respiratory or
] Does not cause ) ) OECD Test
Skin ) o Guinea pig o 9]
o skin sensitization Guideline 406
Sensitization
Germ Cell ] Chinese hamster OECD Test
o Negative o 9]
Mutagenicity ovary cells Guideline 473

Section 3: Ecotoxicological Data

Understanding the environmental impact of propylene glycol diacetate is crucial for proper

disposal and in case of accidental release.
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Ecotoxicologic

. Result Species Method Source
al Endpoint
Toxicity to Fish Poecilia OECD Test
82 mg/l (96 h) ) o [9]
(LC50) reticulata (Quppy) Guideline 203
Toxicity to Daphnia magna OECD Test
_ 237 mg/l (48 h) o [9]
Daphnia (EC50) (Water flea) Guideline 202
Based on
Readily structural
Biodegradability biodegradable Not Specified similarity to [5][6]
(potential) ethylene glycol
diacetate

Section 4: Experimental Protocols

The toxicological data presented are based on standardized OECD (Organisation for Economic
Co-operation and Development) guidelines. A brief overview of these methodologies is
provided below.

o OECD Test Guideline 402 (Acute Dermal Toxicity): This test involves the application of the
substance to the shaved skin of laboratory animals (typically rabbits) for 24 hours. The
animals are then observed for signs of toxicity and mortality over a 14-day period to
determine the dermal LD50 value.[9]

e OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): A small amount of the
substance is applied to the skin of a test animal (usually a rabbit) under a gauze patch. The
skin is observed for signs of irritation, such as redness and swelling, at specified intervals.[9]

o OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): The substance is instilled into the
eye of a test animal (typically a rabbit). The eye is then examined for signs of irritation, such
as redness, swelling, and corneal opacity, at various time points.[9]

o OECD Test Guideline 406 (Skin Sensitization): This guideline, often referred to as the
Buehler Test, involves inducing a potential allergic reaction by repeated application of the
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substance to the skin of guinea pigs. After a rest period, the animals are challenged with a
non-irritating concentration of the substance to observe for any allergic response.[9]

o OECD Test Guideline 473 (In Vitro Mammalian Chromosome Aberration Test): This in vitro
test exposes cultured mammalian cells (like Chinese hamster ovary cells) to the test
substance. The cells are then examined for chromosomal abnormalities.[9]

o OECD Test Guideline 203 (Fish, Acute Toxicity Test): Fish are exposed to the test substance
in their water for a 96-hour period. The concentration that is lethal to 50% of the fish (LC50)
is determined.[9]

e OECD Test Guideline 202 (Daphnia sp. Acute Immobilisation Test): Daphnia are exposed to
the test substance in their water for 48 hours. The concentration that immobilizes 50% of the
daphnia (EC50) is determined.[9]

Section 5: Safe Handling and Emergency
Procedures

Proper handling and emergency preparedness are paramount when working with any
chemical. The following diagrams illustrate the recommended workflow for safe handling and
the logical relationship between hazards and precautions.
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( Receiving and Storage )

Store in a cool, dry, well-ventilated area away from incompatible materials.

y

Pre-Use Preparation

Consult SDS fdr required PPE. Ensure adequate ventilation.

Ventilation

( Personal Protective Equipment (PPE) )

Wear appropriate glpves and eye pfotection.

( Handling and Use j

I . . . .
In case: of a spill. Collect waste in a suitable, labeled container.

Spill and Emergency Procedures ( Waste Disposal )

I
Iin case of exposure.
]

Click to download full resolution via product page

Caption: Workflow for the safe handling of propylene glycol diacetate in a laboratory setting.
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Precautions

Rinse mouth, do NOT induce vomiting

Hazards

Accidental Ingestion Do not eat, drink, or smoke in work area

Inhalation of Vapors Use in a well-ventilated area

Skin and Eye Contact Wear safety glasses and chemical-resistant gloves

Combustible Liquid Keep away from heat and ignition sources

Click to download full resolution via product page

Caption: Relationship between the hazards of propylene glycol diacetate and the
corresponding safety precautions.

Section 6: Personal Protective Equipment (PPE)

Based on the safety data sheets, the following personal protective equipment is recommended
when handling propylene glycol diacetate:

o Eye Protection: Safety glasses with side-shields or goggles are essential to prevent eye
contact.[10]

+ Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent
skin contact.[11]
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» Skin and Body Protection: A lab coat or other protective clothing should be worn to minimize
the risk of skin exposure.[10]

o Respiratory Protection: If working in an area with inadequate ventilation or where vapors
may be generated, a NIOSH-approved respirator for organic vapors may be necessary.[10]
[12]

Section 7: First Aid Measures

In the event of exposure to propylene glycol diacetate, the following first aid measures should
be taken immediately:

» After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[10]

o After Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[4]

o After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.
Seek medical attention.[10]

 After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Seek medical advice.[4]

Section 8: Storage and Disposal

o Storage: Store propylene glycol diacetate in a tightly closed container in a cool, dry, and
well-ventilated area.[10] Keep it away from heat, sparks, and open flames, as it is a
combustible liquid.[9] It should be stored separately from strong oxidants.[12]

o Disposal: Dispose of waste propylene glycol diacetate and contaminated materials in
accordance with local, state, and federal regulations. Do not allow the product to enter drains
or waterways.[9]

This guide is intended to provide a thorough overview of the safety data for propylene glycol
diacetate for use in research and development settings. Always refer to the most current
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Safety Data Sheet (SDS) provided by your supplier for the most detailed and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1,2-Propylene diacetate (PGDA) - Versatile Organic Solvent [epchems.com]

o 2. Properties and Uses of Propylene Glycol Diacetate-Chemwin [en.888chem.com]
¢ 3. atamankimya.com [atamankimya.com]

¢ 4. chemos.de [chemos.de]

» 5. Propylene Glycol Diacetate | C7TH1204 | CID 12198 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. 1,2-Propyleneglycol diacetate - Safety Data Sheet [chemicalbook.com]
o 7. propylene glycol diacetate, 623-84-7 [thegoodscentscompany.com]

» 8. Propylene glycol diacetate = 99.7 623-84-7 [sigmaaldrich.com]

e 9. sigmaaldrich.com [sigmaaldrich.com]

e 10. spectrumchemical.com [spectrumchemical.com]

e 11. Propylene Glycol Diacetate With Competitive Price | cas no 112 34 5 [boxa-
solvents.com|]

e 12.ICSC 0943 - PROPYLENE GLYCOL DIACETATE [chemicalsafety.ilo.org]

« To cite this document: BenchChem. [A Comprehensive Analysis of Propylene Glycol
Diacetate for Laboratory Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174932#propylene-glycol-diacetate-safety-data-
sheet-analysis-for-research-labs]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b174932?utm_src=pdf-custom-synthesis
https://epchems.com/product-pgda/
https://en.888chem.com/news/40/15337.html
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2871&id2=5506
https://www.chemos.de/import/data/msds/GB_en/623-84-7-A0013780-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12198
https://pubchem.ncbi.nlm.nih.gov/compound/12198
https://www.chemicalbook.com/msds/1-2-propyleneglycol-diacetate.htm
https://www.thegoodscentscompany.com/data/rw1049731.html
https://www.sigmaaldrich.com/US/en/product/aldrich/528072
https://www.sigmaaldrich.com/US/en/sds/aldrich/528072?userType=undefined
https://www.spectrumchemical.com/media/sds/P1743_AGHS.pdf
https://www.boxa-solvents.com/products/propylene-glycol-ether-ester/propylene-glycol-diacetate-cas-623-84-7.html
https://www.boxa-solvents.com/products/propylene-glycol-ether-ester/propylene-glycol-diacetate-cas-623-84-7.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0943&p_version=1&p_lang=en
https://www.benchchem.com/product/b174932#propylene-glycol-diacetate-safety-data-sheet-analysis-for-research-labs
https://www.benchchem.com/product/b174932#propylene-glycol-diacetate-safety-data-sheet-analysis-for-research-labs
https://www.benchchem.com/product/b174932#propylene-glycol-diacetate-safety-data-sheet-analysis-for-research-labs
https://www.benchchem.com/product/b174932#propylene-glycol-diacetate-safety-data-sheet-analysis-for-research-labs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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